Cas no 1807301-73-0 (Ethyl 4-cyano-2-mercapto-6-nitrobenzoate)

• Product Name: Ethyl 4-cyano-2-mercapto-6-nitrobenzoate
• CAS No: 1807301-73-0
• MF: C₁₀H₈N₂O₄S
• MW: 252.246520996094
• CID: 4959019
• Update Time: 2025-06-12

Ethyl 4-cyano-2-mercapto-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-mercapto-6-nitrobenzoate

• Inchi： 1S/C10H8N2O4S/c1-2-16-10(13)9-7(12(14)15)3-6(5-11)4-8(9)17/h3-4,17H,2H2,1H3
• InChI Key： UIHRIVWTYPXDHL-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.8
• Topological Polar Surface Area: 96.9

Additional information on Ethyl 4-cyano-2-mercapto-6-nitrobenzoate

Introduction to Ethyl 4-cyano-2-mercapto-6-nitrobenzoate (CAS No. 1807301-73-0)

Ethyl 4-cyano-2-mercapto-6-nitrobenzoate (CAS No. 1807301-73-0) is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive functional groups, including a cyano group, a mercapto group, and a nitro group, exhibits a range of properties that make it a valuable candidate for various applications.

The cyano group in Ethyl 4-cyano-2-mercapto-6-nitrobenzoate is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. This property is particularly useful in the synthesis of more complex molecules, where the cyano group can serve as a versatile intermediate. Recent studies have shown that compounds containing cyano groups can be effectively used in the development of new drugs, particularly in the treatment of neurological disorders and cancer.

The mercapto group, or thiol group, is another key functional group in Ethyl 4-cyano-2-mercapto-6-nitrobenzoate. Thiol groups are known for their ability to form disulfide bonds, which are crucial in the structure and function of many proteins. In pharmaceutical research, thiol-containing compounds have been explored for their potential as antioxidants and as agents that can modulate protein function. For example, a recent study published in the Journal of Medicinal Chemistry highlighted the use of thiol-containing compounds in the development of novel anti-inflammatory drugs.

The nitro group in Ethyl 4-cyano-2-mercapto-6-nitrobenzoate adds another layer of complexity to its chemical profile. Nitro groups are strong electron-withdrawing groups that can significantly affect the electronic properties of a molecule. This makes Ethyl 4-cyano-2-mercapto-6-nitrobenzoate an interesting candidate for applications in organic electronics and materials science. Additionally, nitro-containing compounds have been studied for their potential as antibacterial agents due to their ability to disrupt bacterial cell walls.

In terms of its synthetic accessibility, Ethyl 4-cyano-2-mercapto-6-nitrobenzoate can be prepared through a series of well-established chemical reactions. The synthesis typically involves the reaction of ethyl 4-cyano-2-hydroxybenzoate with thiourea to form the intermediate thiourea derivative, followed by nitration to introduce the nitro group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent advances in computational chemistry have also contributed to our understanding of Ethyl 4-cyano-2-mercapto-6-nitrobenzoate. Molecular modeling studies have provided insights into the compound's conformational flexibility and its interactions with biological targets. These studies have helped identify potential binding sites and mechanisms of action, which are crucial for drug design and optimization.

In the context of pharmaceutical research, Ethyl 4-cyano-2-mercapto-6-nitrobenzoate has shown promise as a lead compound for the development of new therapeutic agents. Its unique combination of functional groups suggests that it could be effective in treating a variety of diseases by targeting specific biological pathways. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammation.

Furthermore, Ethyl 4-cyano-2-mercapto-6-nitrobenzoate has been evaluated for its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases such as cardiovascular disease and neurodegenerative disorders. Research has shown that compounds with thiol groups are particularly effective antioxidants due to their ability to scavenge free radicals.

In conclusion, Ethyl 4-cyano-2-mercapto-6-nitrobenzoate (CAS No. 1807301-73-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups—cyano, mercapto, and nitro—endows it with valuable properties that make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered.